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Compound of Interest

2-Amino-5-bromophenol
Compound Name:

hydrochloride

Cat. No.: B1505894

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-Amino-5-bromophenol hydrochloride. Due
to a lack of publicly available quantitative solubility data for this specific compound, this
document provides a comprehensive framework for its determination. It includes a detailed
experimental protocol based on established methodologies for active pharmaceutical
ingredients (APIs) and a discussion of relevant analytical techniques.

Physicochemical Properties

A summary of the known physical and chemical properties of 2-Amino-5-bromophenol and its
hydrochloride salt is presented below. This information is crucial for designing and interpreting
solubility studies.
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Property Value

Chemical Name 2-Amino-5-bromophenol hydrochloride
CAS Number 858014-02-5

Molecular Formula CeH7BrCINO

Molecular Weight 224.48 g/mol

Appearance Solid (form may vary)

Solubility of Free Base in Water Sparingly soluble

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for 2-Amino-5-
bromophenol hydrochloride in various solvents and at different temperatures is not readily
available in published resources. The free base, 2-Amino-5-bromophenol, has been described
as sparingly soluble in water.[1] Typically, the hydrochloride salt of a sparingly soluble basic
compound will exhibit higher agueous solubility, particularly in acidic to neutral pH ranges. To
obtain precise solubility data, experimental determination is necessary.

Experimental Protocol for Solubility Determination:
Shake-Flask Method

The shake-flask method is a widely accepted and recommended procedure for determining the
equilibrium solubility of a compound.[2] The following protocol is a generalized procedure that
can be adapted for 2-Amino-5-bromophenol hydrochloride.

Objective: To determine the equilibrium solubility of 2-Amino-5-bromophenol hydrochloride
in a specified solvent system at a controlled temperature.

Materials:
e 2-Amino-5-bromophenol hydrochloride

e Solvent of interest (e.g., purified water, phosphate buffer pH 6.8, 0.1 N HCI)
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Shaking incubator or water bath with orbital shaker
Calibrated pH meter

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 um PTFE or PVDF)

Sample vials for analysis (e.g., HPLC vials)

Analytical instrument for quantification (e.g., HPLC-UV)
Procedure:

Preparation of Solvent Systems: Prepare the desired solvent systems. For aqueous
solubility, it is recommended to use buffers at different pH values, such as pH 1.2 (simulated
gastric fluid without enzymes), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer), to
understand the pH-solubility profile.[3]

Sample Preparation: Add an excess amount of 2-Amino-5-bromophenol hydrochloride to
a suitable vessel (e.g., glass vial or flask) containing a known volume of the solvent. The
excess solid is crucial to ensure that a saturated solution is achieved.

Equilibration: Seal the vessels to prevent solvent evaporation. Place the vessels in a shaking
incubator set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples at a
constant rate for a predetermined period (e.g., 24 to 48 hours) to allow the system to reach
equilibrium. Preliminary studies may be needed to determine the time required to reach
equilibrium.

Sample Collection and Preparation: After equilibration, allow the vessels to stand
undisturbed for a sufficient time to let the undissolved solids settle. Carefully withdraw an
aliquot of the supernatant using a pipette.

Filtration: Immediately filter the collected aliquot through a syringe filter into a clean sample
vial. This step is critical to remove any undissolved solid particles.
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« Dilution (if necessary): Depending on the expected solubility and the analytical method's
linear range, dilute the filtered sample accurately with the appropriate solvent.

» Quantification: Analyze the concentration of 2-Amino-5-bromophenol hydrochloride in the
diluted sample using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC).

o Data Analysis: Calculate the solubility of the compound in the specific solvent at the given
temperature, taking into account any dilution factors. The experiment should be performed in
triplicate to ensure the reliability of the results.

Analytical Method for Quantification

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common
and reliable method for quantifying the concentration of phenolic compounds in solution.

Typical HPLC Parameters:
e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

* Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an
organic solvent (e.g., acetonitrile or methanol). The composition can be delivered
isocratically or as a gradient.

o Flow Rate: Typically 1.0 mL/min.

o Detection Wavelength: Determined by measuring the UV absorbance spectrum of 2-Amino-
5-bromophenol hydrochloride to find the wavelength of maximum absorbance (Amax).

 Injection Volume: Typically 10-20 L.

Column Temperature: Maintained at a constant temperature, for example, 30 °C.

A calibration curve must be prepared using standard solutions of 2-Amino-5-bromophenol
hydrochloride of known concentrations to ensure accurate quantification.

Experimental and Analytical Workflows
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The following diagrams illustrate the logical flow of the experimental and analytical procedures
for determining the solubility of 2-Amino-5-bromophenol hydrochloride.
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Caption: Experimental workflow for the shake-flask solubility determination.
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Caption: Analytical workflow for quantification by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently
Added to the List of Essential Medicines in the Context of the Biopharmaceutics
Classification System-Biowaiver - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. who.int [who.int]

 To cite this document: BenchChem. [Technical Guide: Solubility Profile of 2-Amino-5-
bromophenol Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505894#2-amino-5-bromophenol-hydrochloride-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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